Cas no 953970-81-5 (N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 953970-81-5
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6150842
• PubChem ID: 16892562
• Update Time: 2025-05-30

N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide
• N-[3-(2-phenylmorpholin-4-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide
• F5022-0172
• AKOS024490880
• 953970-81-5
• N-[3-(2-phenylmorpholin-4-yl)propyl]-1,3-benzodioxole-5-carboxamide
• VU0630089-1
• N-(3-(2-phenylmorpholino)propyl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C21H24N2O4/c24-21(17-7-8-18-19(13-17)27-15-26-18)22-9-4-10-23-11-12-25-20(14-23)16-5-2-1-3-6-16/h1-3,5-8,13,20H,4,9-12,14-15H2,(H,22,24)
• InChI Key： MDFFAUZEHKUWPB-UHFFFAOYSA-N
• SMILES： O1CCN(CCCNC(C2=CC=C3C(=C2)OCO3)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 953970-81-5)

N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 953970-81-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The unique structural features of this molecule, including its morpholine and benzodioxole moieties, make it a promising candidate for further investigation into its pharmacological properties.

The chemical structure of N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide incorporates several key functional groups that contribute to its potential therapeutic effects. The presence of a morpholine ring enhances the compound's solubility and bioavailability, while the benzodioxole moiety is known for its role in various biological pathways. These structural elements suggest that the compound may exhibit interactions with multiple targets, making it a versatile tool for researchers exploring novel drug mechanisms.

In recent years, there has been a surge in interest regarding molecules that combine morpholine and benzodioxole scaffolds due to their demonstrated efficacy in various preclinical studies. For instance, derivatives of these structures have shown promise in treating neurological disorders, inflammation, and even certain types of cancer. The specific configuration of N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide positions it as a potential lead compound for further optimization towards therapeutic applications.

The synthesis of N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the morpholine derivative followed by its coupling with a propylamine derivative. Subsequent steps involve the formation of the benzodioxole ring through cyclization reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological profile of N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide is currently under active investigation. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For example, its ability to modulate neurotransmitter activity has been explored in models of depression and anxiety disorders. Additionally, its interaction with inflammatory pathways has been studied for potential applications in anti-inflammatory therapies.

The molecular modeling and computational studies have played a crucial role in understanding the binding interactions of N-3-(2-phenylmorpholin-4-yl)propyl-2H-1,3-benzodioxole-5-carboxamide with biological targets. These studies have provided valuable insights into its binding affinity and mode of action, which are essential for designing more effective derivatives. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

In conclusion, N-3-(2-phenylmorpholin- 4 - yl)propyl-g 2H- 1, 3-ben zodio xole- 5-carboxamide (CAS No. 95 3970- 81- 5) represents a promis ing compoun d with poten tial therapeutic applicatio ns. Its unique structu re, combinin g morphi nol an d ben zo doxol moietie s, makes it an attrac tive target fo r furth er researc h an d drug developme n t. As researc h conti nu es, this compoun d is expected to yield significan t insigh ts into novel therapeutic approache s.